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The table below summarizes the condensed phase thermochemistry data available for 1-Azidooctane.

Property Value Unit Method Reference
Enthalpy of formation (liquid, 96.7 kdJ/mol  Combustion Calorimetry [1] [2]
AfHCliquid) (Cch)

Enthalpy of combustion (liquid, -5674.0 £ kdJ/mol  Combustion Calorimetry [1][2]
AcH°liquid) 3.0 (Cch)

Molecular Weight 155.24 g/mol - [1]
Molecular Formula CsH17Ns - - [3][1]

Experimental Protocols for Key Data

The available thermodynamic data were determined through specific experimental methodologies:

e Combustion Calorimetry: The core thermochemical data (enthalpies of formation and combustion)

were obtained using this method [1]. In this technique, a pure sample of 1-Azidooctane is combusted
in a high-pressure oxygen atmosphere within a sealed calorimeter. The heat released is measured
precisely, and through analysis of the combustion products and application of thermodynamic cycles,

the standard enthalpy of formation is calculated.
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e Vapor Pressure Measurement: A scientific study investigated the vapor pressures and enthalpies of
vaporization for several azides, including 1-Azidooctane, using the transpiration method [4]. In this
method, an inert gas is passed over the sample at a controlled temperature, carrying the vapor. The
vapor is then trapped and the amount is determined, allowing for the calculation of vapor pressure as
a function of temperature. The enthalpy of vaporization is then derived from the temperature
dependence of the vapor pressure.

Summary of Data Availability and Research Context

The following diagram outlines the known and typically required data for a compound like 1-Azidooctane,

highlighting the current gaps.
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Available and missing thermodynamic data for 1-Azidooctane.

Based on the search results, here is an assessment of the available information:

e Available Data: The most robust data available are the standard enthalpy of formation and
combustion for the liquid phase, sourced from the NIST Chemistry WebBook, which is a highly
authoritative reference [1].

¢ Missing Data: Key properties for a comprehensive thermodynamic profile are missing from the public
domain. These include melting point, boiling point, vapor pressure as a function of temperature,
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and the enthalpy of vaporization [4]. Although one study explicitly measured vapor pressures for 1-
Azidooctane, the numerical data and results are not provided in the accessible abstract [4].

o Safety Note: Organic azides can be unstable and may decompose violently upon heating, shock, or
friction [4]. This characteristic might explain the relative scarcity of extensive thermodynamic data and
should be a primary consideration for any experimental work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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